Cas no 898793-40-3 ((4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone)

• Product Name: (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone
• CAS No: 898793-40-3
• MF: C₁₉H₁₉BrFNO
• MW: 376.262667894363
• MDL: MFCD03841985
• CID: 1946900
• PubChem ID: 24724759
• Update Time: 2025-09-27

(4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone
• 4-BROMO-2-FLUORO-3'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• CTK5G6974
• AG-H-67293
• KB-189714
• 4-bromo-2-fluoro-3'-piperidinomethylbenzophenone
• MFCD03841985
• AKOS016020482
• 4-bromo-2-fluoro-3'-piperidinomethyl benzophenone
• DTXSID80643156
• (4-Bromo-2-fluorophenyl){3-[(piperidin-1-yl)methyl]phenyl}methanone
• (4-Bromo-2-fluorophenyl)[3-(1-piperidinylmethyl)phenyl]methanone
• 898793-40-3

• MDL： MFCD03841985
• Inchi： 1S/C19H19BrFNO/c20-16-7-8-17(18(21)12-16)19(23)15-6-4-5-14(11-15)13-22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10,13H2
• InChI Key： FWNRQUCAAFIQQZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C1=CC=CC(=C1)CN1CCCCC1)=O

Computed Properties

• Exact Mass: 375.06300
• Monoisotopic Mass: 375.06340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.74300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone

Introduction to (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone

The compound with CAS No. 898793-40-3, known as (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone, is a highly specialized organic molecule with significant potential in various fields of chemical research and development. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a piperidine-substituted phenyl group, connected through a methanone functional group. The 4-bromo-2-fluorophenyl moiety introduces electronic and steric effects that can influence the reactivity and bioactivity of the molecule, while the 3-(piperidin-1-ylmethyl)phenyl group adds complexity to the structure, potentially enhancing its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The synthesis of (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone typically involves multi-step processes, including nucleophilic aromatic substitution, cross-coupling reactions, and oxidation steps. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalysts such as palladium complexes for efficient coupling reactions. These efforts have significantly contributed to the scalability of its production, making it more accessible for further studies.

The pharmaceutical research community has shown growing interest in this compound due to its potential as a lead molecule in drug discovery programs. The presence of both bromine and fluorine substituents on the aromatic ring suggests that this compound may exhibit unique pharmacological properties, such as enhanced metabolic stability or improved binding affinity to specific biological targets. Recent studies have focused on evaluating its bioactivity against various disease-related targets, including kinases, proteases, and receptors. For instance, preliminary in vitro assays have demonstrated promising inhibitory activity against certain enzymes associated with cancer and inflammatory diseases.

In addition to its pharmacological applications, (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone has also been investigated for its role in materials science. Its rigid aromatic framework and functional groups make it a candidate for use in advanced materials such as organic semiconductors or stimuli-responsive polymers. Researchers have explored its electronic properties using computational modeling techniques, revealing potential applications in optoelectronic devices.

From an analytical standpoint, the characterization of this compound has been enhanced by modern spectroscopic techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational preferences, which are critical for understanding its reactivity and interactions with biological systems.

Looking ahead, the continued exploration of (4-bromo-2-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone is expected to yield further breakthroughs in both therapeutic development and materials innovation. Its unique combination of functional groups positions it as a valuable tool for chemists seeking to design molecules with tailored properties for diverse applications.